Cas no 19983-29-0 (2-(pyrrolidin-1-yl)-1,3-benzothiazole)

2-(Pyrrolidin-1-yl)-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with a pyrrolidine moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and material science. Its rigid aromatic system combined with the flexible pyrrolidine ring enhances binding affinity in pharmacological applications, particularly in targeting central nervous system receptors. The compound's stability and synthetic versatility allow for further functionalization, enabling the development of novel bioactive molecules or optoelectronic materials. Its well-defined reactivity profile ensures reproducibility in research and industrial processes.

2-(pyrrolidin-1-yl)-1,3-benzothiazole structure

19983-29-0 structure

Product Name:2-(pyrrolidin-1-yl)-1,3-benzothiazole

CAS No:19983-29-0

MF:C₁₁H₁₂N₂S

MW:204.291380882263

CID:123873

PubChem ID:10655812

Update Time:2025-10-29

2-(pyrrolidin-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

- Benzothiazole,2-(1-pyrrolidinyl)-
- 2-(1-Pyrrolidinyl)-1,3-benzothiazole
- Benzothiazole, 2-(1-pyrrolidinyl)- (8CI,9CI)
- 2-(pyrrolidin-1-yl)-1,3-benzothiazole
- DTXSID701303511
- 2-(pyrrolidin-1-yl)benzo[d]thiazole
- 2-(1-Pyrrolidinyl)benzothiazole
- EN300-138445
- SCHEMBL8526236
- Oprea1_306633
- 19983-29-0
- 2-pyrrolidin-1-yl-1,3-benzothiazole
- Inchi： 1S/C11H12N2S/c1-2-6-10-9(5-1)12-11(14-10)13-7-3-4-8-13/h1-2,5-6H,3-4,7-8H2
- InChI Key： IJFFUAQBZZXGLE-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=C1N1CCCC1

Computed Properties

Exact Mass: 204.07226
Monoisotopic Mass: 204.07211956g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 44.4Å²

Experimental Properties

PSA: 16.13

2-(pyrrolidin-1-yl)-1,3-benzothiazole Pricemore >>

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